Cas no 1499179-61-1 (ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate)

Ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate is a versatile intermediate in organic synthesis, characterized by its α,β-unsaturated ester functionality conjugated with a methoxypyridine moiety. This compound is particularly valuable in the construction of heterocyclic frameworks and as a precursor for pharmaceuticals and agrochemicals. The presence of the electron-rich methoxy group enhances reactivity in cross-coupling reactions, while the ethyl ester group offers flexibility for further derivatization. Its well-defined stereochemistry (E-configuration) ensures consistent performance in stereoselective transformations. The compound's stability under standard conditions and compatibility with a range of synthetic methodologies make it a practical choice for research and industrial applications requiring precise molecular assembly.
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate structure
1499179-61-1 structure
Product Name:ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
CAS No:1499179-61-1
MF:C11H13NO3
MW:207.225823163986
CID:6078638
PubChem ID:83764612
Update Time:2025-06-08

ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(6-methoxy-2-pyridinyl)-, ethyl ester, (2E)-
    • ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
    • 1499179-61-1
    • EN300-1455970
    • Inchi: 1S/C11H13NO3/c1-3-15-11(13)8-7-9-5-4-6-10(12-9)14-2/h4-8H,3H2,1-2H3/b8-7+
    • InChI Key: DMLZBSKKZWOMBV-BQYQJAHWSA-N
    • SMILES: C(OCC)(=O)/C=C/C1=NC(OC)=CC=C1

Computed Properties

  • Exact Mass: 207.08954328g/mol
  • Monoisotopic Mass: 207.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • Density: 1.125±0.06 g/cm3(Predicted)
  • Boiling Point: 308.4±27.0 °C(Predicted)
  • pka: 2.33±0.10(Predicted)

ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1455970-0.05g
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
1499179-61-1
0.05g
$683.0 2023-06-06
Enamine
EN300-1455970-0.1g
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
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$715.0 2023-06-06
Enamine
EN300-1455970-0.25g
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1499179-61-1
0.25g
$748.0 2023-06-06
Enamine
EN300-1455970-0.5g
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
1499179-61-1
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$781.0 2023-06-06
Enamine
EN300-1455970-1.0g
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
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$813.0 2023-06-06
Enamine
EN300-1455970-2.5g
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
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Enamine
EN300-1455970-5.0g
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
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$2360.0 2023-06-06
Enamine
EN300-1455970-10.0g
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
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$3500.0 2023-06-06
Enamine
EN300-1455970-50mg
ethyl (2E)-3-(6-methoxypyridin-2-yl)prop-2-enoate
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$683.0 2023-09-29
Enamine
EN300-1455970-100mg
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